Cas no 1040674-88-1 (N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 1040674-88-1
- AKOS004991403
- N-(5-chloro-2-methylphenyl)-2-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
- N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
- STL082749
- F3382-3109
- N-(5-chloro-2-methylphenyl)-2-((2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl)thio)acetamide
-
- Inchi: 1S/C21H16ClFN4OS/c1-13-2-5-15(22)10-17(13)25-20(28)12-29-21-19-11-18(26-27(19)9-8-24-21)14-3-6-16(23)7-4-14/h2-11H,12H2,1H3,(H,25,28)
- InChI Key: CQWHEMJMPGBRQL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C)=C(C=1)NC(CSC1C2=CC(C3C=CC(=CC=3)F)=NN2C=CN=1)=O
Computed Properties
- Exact Mass: 426.0717382g/mol
- Monoisotopic Mass: 426.0717382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 84.6Ų
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-3109-2μmol |
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide |
1040674-88-1 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-3109-5μmol |
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide |
1040674-88-1 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-3109-10μmol |
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide |
1040674-88-1 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-3109-1mg |
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide |
1040674-88-1 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-3109-2mg |
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide |
1040674-88-1 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-3109-3mg |
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide |
1040674-88-1 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-3109-4mg |
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide |
1040674-88-1 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-3109-5mg |
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide |
1040674-88-1 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-3109-10mg |
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide |
1040674-88-1 | 90%+ | 10mg |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-3109-15mg |
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide |
1040674-88-1 | 90%+ | 15mg |
$89.0 | 2023-04-26 |
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
Professional Introduction to N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide and CAS No. 1040674-88-1
N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 1040674-88-1, represents a pinnacle of molecular design, integrating multiple pharmacophoric elements to potentially exhibit a wide range of biological activities. The structural framework of this molecule is a testament to the ingenuity of modern medicinal chemistry, combining aromatic rings, heterocycles, and functional groups in a manner that suggests high binding affinity and selectivity.
The< strong>5-chloro-2-methylphenyl moiety in the compound's structure is particularly noteworthy. Chloro-substituted aromatic rings are well-documented for their ability to enhance metabolic stability and binding interactions with biological targets. The presence of a methyl group at the ortho position relative to the chloro group further modulates the electronic properties of the aromatic system, potentially influencing both lipophilicity and reactivity. This specific arrangement has been strategically employed in numerous drug candidates to optimize pharmacokinetic profiles.
Similarly, the 4-fluorophenyl group contributes significantly to the compound's overall properties. Fluoro substitution is a common practice in medicinal chemistry due to its ability to improve binding affinity, metabolic stability, and oral bioavailability. The fluorine atom's electronegativity can alter the electronic distribution within the aromatic ring, leading to enhanced interactions with specific binding sites on biological targets. In this context, the 4-fluorophenyl group in N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is likely designed to enhance its pharmacological efficacy.
The core of this compound features a pyrazolo[1,5-a]pyrazine scaffold, which is a well-known heterocyclic system with demonstrated biological activity across various therapeutic areas. Pyrazolo[1,5-a]pyrazines have been explored for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The specific modification at the 4-position of this heterocycle—a sulfanyl group linked to an acetamide moiety—introduces additional functionality that can interact with biological targets in multiple ways. This design approach allows for fine-tuning of the compound's pharmacological profile by adjusting electronic and steric properties.
The sulfanyl group in the compound's structure is particularly interesting from a chemical biology perspective. Sulfur-containing heterocycles are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The sulfanyl group can participate in hydrogen bonding interactions and metal coordination events, both of which are critical for modulating binding affinity and selectivity. In N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide, this group is integrated into a complex molecular framework that likely enhances its interaction with biological targets.
In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide exhibits structural features that make it a promising candidate for this purpose. The combination of multiple pharmacophoric elements—aromatic rings, heterocycles, and functional groups—suggests that this compound may be able to disrupt or enhance specific PPIs relevant to various diseases.
The acetamide moiety at the terminal position of the molecule is another key feature that contributes to its potential biological activity. Acetamides are common pharmacophores found in many drugs due to their ability to form hydrogen bonds and their metabolic stability. In N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide, the acetamide group is positioned such that it can interact with biological targets in a manner consistent with known drug mechanisms of action.
The synthesis of N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. This level of synthetic complexity underscores the compound's potential as a lead molecule for further development.
In conclusion, N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1040674-88-1) is a structurally sophisticated compound with multiple pharmacophoric elements designed to interact with biological targets in a selective manner. Its potential as a lead molecule for drug development is supported by its structural features and recent advancements in understanding its biological activity. Further research is warranted to fully elucidate its pharmacological profile and therapeutic potential.
1040674-88-1 (N-(5-chloro-2-methylphenyl)-2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)